Cas no 899932-97-9 (3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione)

• Product Name: 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione
• CAS No: 899932-97-9
• MF: C₂₀H₁₆BrFN₂OS
• MW: 431.321246147156
• CID: 5869240
• PubChem ID: 22428905
• Update Time: 2025-06-19

3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 899932-97-9
• [2-(4-bromophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]-(4-fluorophenyl)methanone
• (3-(4-bromophenyl)-2-thioxo-1,4-diazaspiro[4.4]non-3-en-1-yl)(4-fluorophenyl)methanone
• 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
• F3168-0800
• AKOS001792609
• 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione

• Inchi： 1S/C20H16BrFN2OS/c21-15-7-3-13(4-8-15)17-19(26)24(20(23-17)11-1-2-12-20)18(25)14-5-9-16(22)10-6-14/h3-10H,1-2,11-12H2
• InChI Key： YGGZKISJOQMBOZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(N(C(C2C=CC(=CC=2)F)=O)C2(CCCC2)N=1)=S

Computed Properties

• Exact Mass: 430.01508g/mol
• Monoisotopic Mass: 430.01508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64.8Ų

Additional information on 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione

Introduction to 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione (CAS No. 899932-97-9)

3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 899932-97-9, belongs to a class of spirocyclic sulfones that exhibit promising biological activities. The presence of both bromine and fluorine substituents in its molecular structure enhances its potential as a versatile scaffold for drug development.

The molecular framework of 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione incorporates a spirocyclic core, which is a key feature contributing to its stability and reactivity. The spiro connection between the azaspiro ring system and the thione moiety creates a rigid structure that can be exploited for selective interactions with biological targets. This structural motif has been increasingly explored in recent years for its ability to modulate enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The bromophenyl and fluorobenzoyl substituents provide handles for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. In particular, the fluorine atom is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

Recent studies have highlighted the biological activity of spirocyclic sulfones, including derivatives of 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione. Research has demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune diseases. Additionally, the spirocyclic core has shown promise in targeting neurological disorders by interacting with specific neurotransmitter receptors.

The synthesis of 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include the formation of the spirocyclic ring system followed by the introduction of the thione group. Advanced techniques such as transition metal catalysis have been employed to facilitate these reactions, ensuring efficiency and scalability.

The pharmacokinetic properties of this compound are also of great interest. Preliminary data suggest that it exhibits good oral bioavailability and moderate tissue distribution, which are critical factors for therapeutic efficacy. Furthermore, its chemical stability under various conditions makes it suitable for formulation into oral or injectable dosage forms.

In conclusion, 3-(4-bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione (CAS No. 899932-97-9) represents a promising candidate for further development in medicinal chemistry. Its unique structural features, combined with its observed biological activity, position it as a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for spirocyclic sulfones, this compound is likely to play an increasingly important role in drug discovery and development.